5-fluoro-2-({2-[(1-methyl-1H-imidazol-2-yl)sulfonyl]-octahydrocyclopenta[c]pyrrol-3a-yl}methoxy)pyrimidine

• IUPAC Name: 3a-[(5-fluoropyrimidin-2-yl)oxymethyl]-2-(1-methylimidazol-2-yl)sulfonyl-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole
• InChI: InChI=1S/C16H20FN5O3S/c1-21-6-5-18-15(21)26(23,24)22-9-12-3-2-4-16(12,10-22)11-25-14-19-7-13(17)8-20-14/h5-8,12H,2-4,9-11H2,1H3
• InChI Key: HBJSZUVLBRZJJG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1S(=O)(=O)N2CC3CCCC3(C2)COC4=NC=C(C=N4)F
• Molecular Formula: C16H20FN5O3S
• Molecular Weight: 381.4 g/mol
• CAS No.: 2548991-07-5

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

SCH 66712 [5-fluoro-2- [4- [ (2-phenyl-1 H -imidazol-5-yl)methyl]-1-piperazinyl]pyrimidine] caused a time- and NADPH-dependent loss of CYP2D6 activity.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

SCH 66712 [5-fluoro-2- [4- [ (2-phenyl-1 H -imidazol-5-yl)methyl]-1-piperazinyl]pyrimidine] is a potent mechanism-based inactivator of human cytochrome P450 2D6 that displays type I binding spectra with a Ks of 0.39 ± 0.10 μM.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. This suggests that there is a great importance of heterocyclic ring containing drugs, and there is a need for the development of a new drug that overcomes the AMR problems.